N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine

• Molecular Formula: C15H15Cl2NO
• Molecular Weight: 296.2 g/mol
• IUPAC Name: N-[(3,5-dichloro-2-methoxyphenyl)methyl]-1-phenylmethanamine
• InChI: InChI=1S/C15H15Cl2NO/c1-19-15-12(7-13(16)8-14(15)17)10-18-9-11-5-3-2-4-6-11/h2-8,18H,9-10H2,1H3
• InChI Key: XUZIKITYTVCHCD-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1CNCC2=CC=CC=C2)Cl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)CNCC2=CC=CC=C2

Description

N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine, also known as BDMA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. BDMA is a tertiary amine that is commonly used as a reagent in organic synthesis, but it has also been found to have interesting biological properties. In

Mechanism of Action

The mechanism of action of N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine is not fully understood, but it is believed to act as a monoamine oxidase inhibitor by binding to the enzyme and preventing the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects on mood, cognition, and behavior.
Biochemical and Physiological Effects:
N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine has been shown to have a variety of biochemical and physiological effects, including the ability to increase the levels of neurotransmitters in the brain, reduce oxidative stress, and modulate immune function. It has also been shown to have anti-inflammatory and anti-cancer properties, although the mechanisms underlying these effects are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine in lab experiments is its relatively simple synthesis method and low cost. It is also a versatile compound that can be used in a variety of applications, from organic synthesis to biological studies. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many possible future directions for research on N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine. One area of interest is in the development of new drugs that target the central nervous system, particularly for the treatment of depression and other neurological disorders. Another area of interest is in the use of N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine as a fluorescent probe for imaging studies, which could have applications in both basic research and clinical settings. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine, which could lead to the development of new therapies for a variety of diseases.

Synthesis Methods

N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine can be synthesized using a variety of methods, but the most common approach involves the reaction of benzylamine with 3,5-dichloro-2-methoxybenzyl chloride. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the product is purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a fluorescent probe for imaging studies, and as a potential therapeutic agent for various diseases. One area of interest is in the development of new drugs that target the central nervous system. N-benzyl-N-(3,5-dichloro-2-methoxybenzyl)amine has been shown to have activity as a monoamine oxidase inhibitor, which could potentially be useful in the treatment of depression and other neurological disorders.